2-Methyl-4-oxopyrrolidine-1,3-dicarboxylic acid
Description
2-Methyl-4-oxopyrrolidine-1,3-dicarboxylic acid , also known as 2-Methylglutamic acid , is a nitrogen-containing heterocyclic compound. Its chemical formula is C7H9NO5 , and its molecular weight is approximately 187.15 g/mol . The compound features a pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom. Pyrrolidine derivatives have garnered interest in medicinal chemistry due to their diverse biological activities and structural versatility .
Synthesis Analysis
The synthesis of this compound involves constructing the pyrrolidine ring from suitable precursors. Researchers have employed various synthetic strategies, including ring construction from cyclic or acyclic starting materials. Additionally, functionalization of preformed pyrrolidine rings, such as proline derivatives, has been explored .
Molecular Structure Analysis
The compound’s molecular structure comprises a pyrrolidine ring with two carboxylic acid groups. The spatial arrangement of substituents around the stereogenic carbons significantly influences its biological profile. Different stereoisomers may exhibit distinct binding modes to enantioselective proteins .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including esterification, amidation, and decarboxylation. These reactions allow for the modification of its functional groups and the creation of derivatives with altered properties .
Properties
IUPAC Name |
2-methyl-4-oxopyrrolidine-1,3-dicarboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO5/c1-3-5(6(10)11)4(9)2-8(3)7(12)13/h3,5H,2H2,1H3,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNJVQIPMRLWQDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(=O)CN1C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10591313 | |
Record name | 2-Methyl-4-oxopyrrolidine-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10591313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
875255-92-8 | |
Record name | 2-Methyl-4-oxopyrrolidine-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10591313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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